Cas no 926260-88-0 (1-(1,1-dioxo-1λ?-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid)

1-(1,1-Dioxo-1λ⁶-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core functionalized with a sulfolane moiety and a carboxylic acid group. This structure imparts unique physicochemical properties, including enhanced solubility and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The sulfolane group contributes to improved metabolic resistance, while the carboxylic acid functionality allows for further derivatization. Its well-defined molecular architecture ensures consistent reactivity, facilitating its use in targeted drug design and specialty chemical applications. The compound's balanced polarity and structural rigidity also support its utility in crystallography and mechanistic studies.

1-(1,1-dioxo-1λ?-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid structure

926260-88-0 structure

Product Name:1-(1,1-dioxo-1λ?-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid

CAS No:926260-88-0

MF:C₉H₁₂N₂O₄S

MW:244.27

CID:5113568

Update Time:2026-03-03

1-(1,1-dioxo-1λ?-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
- 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic Acid
- 1-(1,1-dioxo-1λ?-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid
- Inchi： 1S/C9H12N2O4S/c1-6-8(9(12)13)4-10-11(6)7-2-3-16(14,15)5-7/h4,7H,2-3,5H2,1H3,(H,12,13)
- InChI Key： OCGJKNADWBHHPN-UHFFFAOYSA-N
- SMILES： N1(C2CCS(=O)(=O)C2)C(C)=C(C(O)=O)C=N1

1-(1,1-dioxo-1λ?-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D487778-10mg	1-(1,1-Dioxo-1lambda6-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic Acid	926260-88-0		10mg	$ 50.00	2022-06-05
TRC	D487778-50mg	1-(1,1-Dioxo-1lambda6-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic Acid	926260-88-0		50mg	$ 135.00	2022-06-05
TRC	D487778-100mg	1-(1,1-Dioxo-1lambda6-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic Acid	926260-88-0		100mg	$ 230.00	2022-06-05
Enamine	EN300-43437-0.05g	1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid	926260-88-0	95.0%	0.05g	$135.0	2025-02-20
Enamine	EN300-43437-0.1g	1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid	926260-88-0	95.0%	0.1g	$202.0	2025-02-20
Enamine	EN300-43437-0.25g	1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid	926260-88-0	95.0%	0.25g	$289.0	2025-02-20
Enamine	EN300-43437-0.5g	1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid	926260-88-0	95.0%	0.5g	$480.0	2025-02-20
Enamine	EN300-43437-1.0g	1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid	926260-88-0	95.0%	1.0g	$614.0	2025-02-20
Enamine	EN300-43437-2.5g	1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid	926260-88-0	95.0%	2.5g	$1202.0	2025-02-20
Enamine	EN300-43437-5.0g	1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid	926260-88-0	95.0%	5.0g	$1779.0	2025-02-20